Cas no 2172517-50-7 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid
• CAS No: 2172517-50-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6359052
• PubChem ID: 165531208
• Update Time: 2025-11-06

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid
• 2172517-50-7
• EN300-1561522
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(12-13-25(31)32)15-28-24(30)14-27(2,3)17-29-26(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,12-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NUMOQZXVLKQPJF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid

Comprehensive Analysis of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid (CAS No. 2172517-50-7)

In the realm of peptide synthesis and pharmaceutical research, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid (CAS No. 2172517-50-7) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, ensures high stability during coupling reactions while allowing for mild deprotection conditions. Researchers are increasingly focusing on its applications in drug discovery, particularly for targeted therapies and peptide-based therapeutics, which align with the growing demand for precision medicine.

The molecular design of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid incorporates branched-chain amino acids (BCAAs), a feature that enhances its metabolic stability and bioavailability. This makes it highly relevant to current trends in bioconjugation and prodrug development. With the rise of AI-driven drug design, computational chemists frequently search for Fmoc-protected intermediates like this compound to optimize peptide libraries. Its CAS No. 2172517-50-7 is often queried in databases such as PubChem and Reaxys, reflecting its importance in high-throughput screening workflows.

From a synthetic perspective, the compound’s 3,3-dimethylbutanamido moiety offers steric hindrance, reducing racemization risks during peptide elongation—a common challenge in SPPS. This property is particularly valuable for synthesizing cyclic peptides and macrocyclic drugs, areas gaining traction due to their improved target selectivity. Additionally, the 4-methylpentanoic acid segment contributes to lipophilicity, a key parameter in optimizing cell-penetrating peptides (CPPs) for neurodegenerative disease research, another hot topic in 2024.

Environmental and regulatory considerations also highlight the advantages of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-4-methylpentanoic acid. Unlike some traditional reagents, it generates minimal hazardous byproducts during deprotection, aligning with green chemistry principles. Laboratories prioritizing sustainable synthesis often favor Fmoc-based strategies, driving demand for this compound. Furthermore, its compatibility with automated peptide synthesizers answers the industry’s push toward high-efficiency automation, a frequently searched term in biotech forums.

In conclusion, CAS No. 2172517-50-7 represents a versatile tool for modern peptide science, bridging gaps between synthetic efficiency, therapeutic innovation, and sustainability. Its multifaceted applications—from antibody-drug conjugates (ADCs) to peptidomimetics—ensure its continued relevance in both academic and industrial settings, making it a staple in the toolkit of 21st-century chemists.